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Compound of Interest

Compound Name: 1-Dibenzofuranamine

Cat. No.: B1581269 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds with limited specific safety data like 1-
Dibenzofuranamine. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a culture of safety and build trust

in chemical handling protocols.

Chemical and Physical Properties of 1-Dibenzofuranamine

Property Value

Molecular Formula C12H9NO[1]

Molecular Weight 183.21 g/mol [1]

Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Note: Specific physical and toxicological properties for 1-Dibenzofuranamine are not readily

available. Therefore, precautions for handling closely related aromatic amines and

dibenzofuran compounds should be strictly followed.
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 1-Dibenzofuranamine is limited, the related compound 3-

Dibenzofuranamine is classified as harmful if swallowed.[2] Aromatic amines as a class of

compounds are known to have potential health risks, including carcinogenicity and

mutagenicity.[3][4][5] The parent compound, dibenzofuran, may cause eye, skin, and

respiratory tract irritation.[6] Therefore, a conservative approach to PPE is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Polyvinyl

chloride - PVC).[7][8] Nitrile

gloves may offer some

protection but have poor

resistance to certain amines.

[9]

To prevent skin contact with

the potentially hazardous

compound. Aromatic amines

can be absorbed through the

skin.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[10]

To protect eyes from splashes

or dust particles of the

compound.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

significant aerosolization or

dust is expected, a NIOSH-

approved respirator may be

necessary.[11]

To minimize inhalation of the

compound.
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A systematic approach to handling and disposal is essential to minimize exposure and

environmental contamination. The following workflow provides a step-by-step guide for

operations involving 1-Dibenzofuranamine.

Safe handling and disposal workflow for 1-Dibenzofuranamine.

Operational Plan

1. Preparation:

Risk Assessment: Before starting any work, conduct a thorough risk assessment specific to

the planned experiment.[11]

Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table

above. Ensure gloves are inspected for any defects before use.[10]

Workspace Setup: All handling of 1-Dibenzofuranamine should be performed in a certified

chemical fume hood to ensure adequate ventilation.[11] Keep the sash at the lowest

practical height.

2. Handling:

Weighing and Transfer: Handle 1-Dibenzofuranamine as a solid. Use a spatula for transfers

and weigh it on a tared weigh boat inside the fume hood to minimize the generation of dust.

Running Reactions: When adding the compound to a reaction vessel, do so slowly to avoid

splashing. Ensure the reaction is well-contained.

3. Decontamination and Cleanup:

Spill Management: In case of a small spill, carefully clean the area using an appropriate

absorbent material. The waste from the spill cleanup should be disposed of as hazardous

waste.

Decontamination: All glassware and equipment that have been in contact with 1-
Dibenzofuranamine should be decontaminated. This can be done by rinsing with a suitable

solvent (e.g., acetone, ethanol) in the fume hood. The solvent rinsate must be collected as

hazardous liquid waste.
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PPE Removal: Remove gloves and lab coat before leaving the laboratory. Wash hands

thoroughly with soap and water after handling the chemical.[10]

Disposal Plan

Proper disposal of chemical waste is critical to protect human health and the environment.[5]

Solid Waste: All solid waste contaminated with 1-Dibenzofuranamine, including used

gloves, weigh boats, and absorbent materials, must be collected in a designated, labeled

hazardous waste container.[12]

Liquid Waste: All liquid waste, including reaction residues and solvent rinsates, must be

collected in a separate, clearly labeled hazardous waste container. Do not mix incompatible

waste streams.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name of the contents.

Storage: Store hazardous waste in a designated, secondary containment area away from

incompatible materials until it can be collected by the institution's environmental health and

safety department for proper disposal.

By adhering to these safety protocols and operational plans, researchers can handle 1-
Dibenzofuranamine responsibly, minimizing risks and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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